2-[11-(4-chlorophenyl)-5-oxo-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,7,10-tetraen-4-yl]-N-(2,5-dimethoxyphenyl)acetamide

• Molecular Formula: C23H19ClN6O4
• Molecular Weight: 478.9 g/mol
• IUPAC Name: 2-[11-(4-chlorophenyl)-5-oxo-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,7,10-tetraen-4-yl]-N-(2,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C23H19ClN6O4/c1-33-16-7-8-20(34-2)18(11-16)25-21(31)13-30-23(32)28-9-10-29-19(22(28)27-30)12-17(26-29)14-3-5-15(24)6-4-14/h3-12H,13H2,1-2H3,(H,25,31)
• InChI Key: QNPINRZXIQHVTN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CN2C(=O)N3C=CN4C(=CC(=N4)C5=CC=C(C=C5)Cl)C3=N2

Description

This compound is a polycyclic acetamide derivative featuring a pentazatricyclic core fused with a 4-chlorophenyl substituent and an N-(2,5-dimethoxyphenyl)acetamide moiety. Structural analysis likely relies on techniques such as NMR spectroscopy and X-ray crystallography, as exemplified in studies of analogous compounds (e.g., Zygocaperoside and Isorhamnetin-3-O glycoside) .

Comparison with Similar Compounds

Comparison with Similar Compounds

The provided evidence lacks explicit data on the target compound. However, comparisons can be inferred from structurally related acetamide derivatives and polycyclic systems:

Structural Analogues

Compound Name / ID	Key Structural Features	Potential Applications / Notes
Target compound	Pentazatricyclic core, 4-chlorophenyl, N-(2,5-dimethoxyphenyl)acetamide	Undefined in evidence; likely synthesized for niche research (e.g., enzyme inhibition)
N-[2-(4-chlorophenyl)ethyl]-2-{5-oxo-10-thia-3,4,6,8-tetraazatetracyclo[...]hexadeca[...]tetraen-4-yl}acetamide	Tetraazatetracyclic core, 4-chlorophenyl, thia substitution	Commercial availability (Arctom Scientific); possible use in drug discovery or catalysis
N-[(2S,3S,5S)-5-Amino-3-hydroxy-1,6-diphenylhexan-2-yl]-2-(2,6-dimethylphenoxy)acetamide	Linear peptide-like backbone, dimethylphenoxy group	Pharmacopeial candidate (antimicrobial or antiviral potential)

Key Contrasts

Core Heterocycles : The target compound’s pentazatricyclic system (5 nitrogen atoms) differs from the tetraazatetracyclic core (4 nitrogen atoms, 1 sulfur) in , which may alter electronic properties and binding affinity.

Substituent Diversity: The N-(2,5-dimethoxyphenyl) group in the target compound introduces methoxy electron-donating groups, contrasting with the dimethylphenoxy or benzyl groups in .

Synthetic Accessibility : Commercial availability of suggests scalable synthesis, while the target compound’s complex core may require specialized methods (e.g., SHELX-refined crystallography ).

Research Findings and Limitations

• Spectroscopic Characterization : Analogous compounds (e.g., Zygocaperoside) were characterized via UV and NMR , implying similar protocols could apply to the target compound.
• Environmental and Safety Data: No toxicity or environmental impact data are available for the target compound. However, revisions in TRI reports (e.g., zinc/lead compound corrections) highlight the importance of rigorous data validation .
• Performance in Applications : Fluorinated compound alternatives in firefighting foams demonstrate the need for functional testing, which is absent for the target compound.